(1S,2R,5R)-2-(2-iodo-6-methoxyquinolin-3-yl)-5,7-dimethyl-1,3-diazaadamantan-6-one

• IUPAC Name: 2-(2-iodo-6-methoxyquinolin-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C20H22IN3O2/c1-19-8-23-10-20(2,18(19)25)11-24(9-19)17(23)14-7-12-6-13(26-3)4-5-15(12)22-16(14)21/h4-7,17H,8-11H2,1-3H3
• InChI Key: JIHUDUVLXOSOLB-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1=O)(CN(C2)C3C4=C(N=C5C=CC(=CC5=C4)OC)I)C
• Molecular Formula: C20H22IN3O2
• Molecular Weight: 463.3 g/mol

Description

(1S,2R,5R)-2-(2-iodo-6-methoxyquinolin-3-yl)-5,7-dimethyl-1,3-diazaadamantan-6-one is a useful research compound. Its molecular formula is C20H22IN3O2 and its molecular weight is 463.319. The purity is usually 95%.
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Scientific Research Applications

Chemosensor for Metal Ions

Methoxyquinoline derivatives have been utilized as chemosensors for metal ions. For example, a study characterized 5-chloro-8-methoxyquinoline appended diaza-18-crown-6 as a selective chemosensor for Cd^2+ ions over other tested metal ions, highlighting its potential in environmental monitoring and food safety applications (Prodi et al., 2001).

Antitumor Agents

Compounds with structural similarities have shown promise as antitumor agents. For instance, optimization of 4-(N-cycloamino)phenylquinazolines, which contain a methoxyquinoline moiety, led to the discovery of new tubulin-polymerization inhibitors with potent in vitro cytotoxic activity and significant potency against tubulin assembly, suggesting their potential use in cancer therapy (Wang et al., 2014).

Complexation with Metal Ions

Research on 8-hydroxyquinoline-containing diaza-18-crown-6 ligands and analogues has demonstrated their ability to form strong complexes with metal ions such as Ba^2+. These findings suggest applications in the development of metal ion sensors and in the study of metal ion interactions in various fields, including analytical chemistry and environmental science (Su et al., 1999).

Synthesis and Biological Evaluation

Studies have explored the synthesis and biological evaluation of compounds with methoxyquinoline and diazaadamantanone components, investigating their potential as antibacterial agents, enzyme inhibitors, or chemotherapeutic agents. These investigations contribute to the development of new drugs and therapeutic agents (Johnson et al., 1989).